(Z)-2-((3-morpholinopropyl)amino)-4-oxo-4-((4-(phenyldiazenyl)phenyl)amino)butanoic acid
Description
This would typically include the compound’s systematic name, its molecular formula, and its structure. The structure can be represented in various ways, including structural formulas and 3D models.
Synthesis Analysis
This involves a detailed examination of the methods used to synthesize the compound. It could include the starting materials, the type of reaction, the conditions under which the reaction is carried out, and the yield of the product.Molecular Structure Analysis
This involves a detailed examination of the compound’s molecular structure. It could include the types of bonds present, the geometry of the molecule, and any notable structural features.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It could include the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.Physical And Chemical Properties Analysis
This involves studying the compound’s physical and chemical properties. These could include its melting point, boiling point, solubility, reactivity, and stability.Safety And Hazards
This involves identifying any potential safety risks or hazards associated with the compound. It could include toxicity data, handling precautions, and disposal methods.
Future Directions
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properties
IUPAC Name |
2-(3-morpholin-4-ylpropylamino)-4-oxo-4-(4-phenyldiazenylanilino)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O4/c29-22(17-21(23(30)31)24-11-4-12-28-13-15-32-16-14-28)25-18-7-9-20(10-8-18)27-26-19-5-2-1-3-6-19/h1-3,5-10,21,24H,4,11-17H2,(H,25,29)(H,30,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYZXZOBBYROGMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(CC(=O)NC2=CC=C(C=C2)N=NC3=CC=CC=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401041382 |
Source
|
| Record name | L-Asparagine, N2-[3-(4-morpholinyl)propyl]-N-[4-(2-phenyldiazenyl)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401041382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
439.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-((3-morpholinopropyl)amino)-4-oxo-4-((4-(phenyldiazenyl)phenyl)amino)butanoic acid | |
CAS RN |
1096706-32-9 |
Source
|
| Record name | L-Asparagine, N2-[3-(4-morpholinyl)propyl]-N-[4-(2-phenyldiazenyl)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401041382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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